Pyrido[2,3-a]phenazine-11-carboxylic acid
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Description
Pyrido[2,3-a]phenazine-11-carboxylic acid is a nitrogen-containing heterocyclic compound . It is a type of phenazine, which are known to exhibit a diverse range of biological properties, such as antimicrobial, antitumor, antioxidant, antimalarial, neuroprotectant, etc . The molecule contains a total of 30 atoms, including 9 Hydrogen atoms, 16 Carbon atoms, 3 Nitrogen atoms, and 2 Oxygen atoms .
Synthesis Analysis
Phenazines are generally synthesized using methods such as the Wohl–Aue method, Beirut method, condensation of 1,2-diaminobenzenes with 2C-units, reductive cyclization of diphenylamines, oxidative cyclization of 1,2-diaminobenzene/diphenylamines, Pd-catalyzed N-arylation, multicomponent approaches, etc . In a study, Pseudomonas aeruginosa was used to extract and purify the antimicrobial compound (Phenazine) through thin-layer chromatography and column chromatography .Molecular Structure Analysis
The molecular structure of Pyrido[2,3-a]phenazine-11-carboxylic acid was analyzed using gas chromatography–mass spectrometry (GC-MS), fourier transform infrared spectroscopy (FTIR), and nuclear magnetic resonance (NMR) studies .Chemical Reactions Analysis
Phenazines are known to serve as electron shuttles to alternate terminal acceptors, modify cellular redox states, and act as cell signals that regulate patterns of gene expression .Physical And Chemical Properties Analysis
Phenazines, including Pyrido[2,3-a]phenazine-11-carboxylic acid, are aromatic heterocyclic compounds. They are known to have a melting point of 175–176 °C .Future Directions
properties
CAS RN |
401916-15-2 |
---|---|
Molecular Formula |
C16H9N3O2 |
Molecular Weight |
275.26 g/mol |
IUPAC Name |
pyrido[2,3-a]phenazine-11-carboxylic acid |
InChI |
InChI=1S/C16H9N3O2/c20-16(21)10-4-1-5-11-14(10)19-15-12(18-11)7-6-9-3-2-8-17-13(9)15/h1-8H,(H,20,21) |
InChI Key |
BLYQYOXITLIQQB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C2C(=C1)N=C3C=CC4=C(C3=N2)N=CC=C4)C(=O)O |
Origin of Product |
United States |
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